Cas no 2248219-49-8 ((2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine)

(2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine structure
2248219-49-8 structure
Product Name:(2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine
CAS No:2248219-49-8
MF:C9H17N
MW:139.23798251152
CID:6024261
PubChem ID:137937751
Update Time:2025-07-15

(2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{bicyclo[3.1.0]hexan-2-yl}propan-1-amine
    • (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine
    • 2248219-49-8
    • EN300-6507312
    • Inchi: 1S/C9H17N/c1-6(5-10)8-3-2-7-4-9(7)8/h6-9H,2-5,10H2,1H3/t6-,7?,8?,9?/m1/s1
    • InChI Key: GUFQZPVXILPTSZ-LJSVPSOQSA-N
    • SMILES: NC[C@@H](C)C1CCC2CC21

Computed Properties

  • Exact Mass: 139.136099547g/mol
  • Monoisotopic Mass: 139.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

(2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine Pricemore >>

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Additional information on (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine

Introduction to (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine (CAS No. 2248219-49-8)

(2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine, also known by its CAS number 2248219-49-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and its potential for various biological activities, making it a promising candidate for drug development.

The chemical structure of (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine features a bicyclo[3.1.0]hexane ring attached to a propan-1-amine moiety, which imparts specific stereochemical properties that are crucial for its biological interactions. The (S) configuration at the chiral center of the propan-1-amine group further enhances its selectivity and potency in various biological systems.

Recent studies have explored the pharmacological properties of (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine in detail. One notable area of research is its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Preliminary findings suggest that this compound may exhibit activity at serotonin and dopamine receptors, which are key targets for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its CNS applications, (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, with some studies indicating that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in the treatment of inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The synthetic route to (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine has been optimized to ensure high yields and purity, which are essential for preclinical and clinical studies. The synthesis typically involves a series of well-defined steps, including the formation of the bicyclic ring system and the introduction of the chiral amine group through asymmetric synthesis techniques.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine in various therapeutic indications. Early results from phase I trials have demonstrated favorable pharmacokinetic profiles and a good safety margin, paving the way for further clinical development.

From a pharmacological perspective, the unique structure of (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine allows it to interact with multiple biological targets, which may contribute to its broad therapeutic potential. Its ability to modulate neurotransmitter systems and inflammatory pathways makes it an attractive candidate for multifaceted drug development strategies.

In conclusion, (2S)-2-(2-Bicyclo[3.1.0]hexanyl)propan-1-amine (CAS No. 2248219-49-8) represents a promising compound with diverse biological activities and therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the pharmaceutical industry's quest for innovative treatments.

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